Citric acid calcium salt

• Molecular Formula: C12H18Ca3O18
• Molecular Weight: 570.5 g/mol
• IUPAC Name: tricalcium;2-hydroxypropane-1,2,3-tricarboxylate;tetrahydrate
• InChI: InChI=1S/2C6H8O7.3Ca.4H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;4*1H2/q;;3*+2;;;;/p-6
• InChI Key: LNIZKKFWMDARJV-UHFFFAOYSA-H
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O.O.O.O.[Ca+2].[Ca+2].[Ca+2]

Description

Citric acid calcium salt, commonly known as calcium citrate, is the calcium salt of citric acid. It is widely used in the food industry as a preservative and flavoring agent. Additionally, it is found in dietary supplements due to its high bioavailability and ease of absorption compared to other calcium salts .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium citrate can be synthesized by reacting citric acid with calcium carbonate or calcium hydroxide. The reaction typically involves dissolving citric acid in water and then adding calcium carbonate or calcium hydroxide to the solution. The mixture is stirred until the reaction is complete, resulting in the formation of calcium citrate and water .

Industrial Production Methods: In industrial settings, calcium citrate is produced by neutralizing citric acid with limewater (calcium hydroxide). The citric acid in the broth solution is neutralized by limewater, precipitating insoluble calcium citrate. This precipitate is then filtered off, washed, and dried to obtain pure calcium citrate .

Chemical Reactions Analysis

Types of Reactions: Calcium citrate primarily undergoes neutralization reactions. For example, when citric acid reacts with calcium carbonate, the reaction produces calcium citrate, carbon dioxide, and water .

Common Reagents and Conditions:

Reagents: Citric acid, calcium carbonate, calcium hydroxide.

Conditions: Aqueous medium, room temperature to slightly elevated temperatures.

Major Products:

From Citric Acid and Calcium Carbonate: Calcium citrate, carbon dioxide, and water.

From Citric Acid and Calcium Hydroxide: Calcium citrate and water.

Scientific Research Applications

Calcium citrate has a wide range of applications in various fields:

Chemistry: Used as a buffering agent and a source of calcium ions in various chemical reactions.

Biology: Plays a role in cellular metabolism and is used in studies related to calcium signaling.

Medicine: Commonly used in dietary supplements to prevent and treat calcium deficiencies.

Industry: Utilized as a food additive, preservative, and flavoring agent.

Mechanism of Action

Calcium citrate increases plasma calcium levels, which is essential for various physiological functions. It reduces calcium flux from osteocyte activity by reducing the secretion of parathyroid hormone (PTH). This is achieved by stimulating a G-protein coupled calcium receptor on the surface of parathyroid cells . Additionally, citrate ions can chelate free calcium ions, preventing them from forming complexes with tissue factors and promoting the activation of coagulation factors .

Comparison with Similar Compounds

• Magnesium citrate
• Strontium citrate
• Sodium citrate

Comparison:

• Magnesium Citrate: Similar to calcium citrate, magnesium citrate is used as a dietary supplement and a laxative. it provides magnesium ions instead of calcium ions.
• Strontium Citrate: Used in the treatment of osteoporosis, strontium citrate provides strontium ions, which have different physiological effects compared to calcium ions.
• Sodium Citrate: Commonly used as an anticoagulant and a buffering agent, sodium citrate provides sodium ions and has different applications compared to calcium citrate .

Calcium citrate stands out due to its high bioavailability and ease of absorption, making it a preferred choice for dietary supplements and medical applications.